Cas no 2097950-47-3 (2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid
• CAS No: 2097950-47-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5722077
• PubChem ID: 121202586
• Update Time: 2025-11-01

2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 3-(methoxymethyl)-α,4-dimethyl-
• 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic Acid
• 2-[3-(methoxymethyl)-4-methylpyrrolidin-1-yl]propanoic acid
• F1907-6400
• 2097950-47-3
• AKOS026710769
• 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C10H19NO3/c1-7-4-11(8(2)10(12)13)5-9(7)6-14-3/h7-9H,4-6H2,1-3H3,(H,12,13)
• InChI Key： DODQYEIEZYJVBZ-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(C(=O)O)C)CC1C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 290.1±15.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid

Introduction to 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid (CAS No. 2097950-47-3)

2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2097950-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex pyrrolidinyl scaffold, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a methoxymethyl substituent and a methyl group on the pyrrolidinone ring introduces specific steric and electronic properties that make this compound a valuable candidate for further investigation.

The pyrrolidin-1-yl moiety is a key structural feature that contributes to the compound's overall reactivity and binding affinity. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in drug discovery programs. The specific arrangement of atoms in 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid suggests potential interactions with biological targets, making it a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that modulate enzyme activity and cellular signaling pathways. The structural complexity of 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid positions it as a candidate for further exploration in this area. Specifically, the compound's ability to interact with enzymes or receptors could be exploited for the treatment of various diseases, including inflammatory disorders and metabolic syndromes.

One of the most exciting aspects of this compound is its potential application in the development of neuroprotective agents. Pyrrolidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The unique structural features of 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid, particularly the methoxymethyl group, may enhance its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. These tools have been instrumental in identifying potential drug candidates like 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds for their potential biological activity. This high-throughput approach has significantly accelerated the drug discovery process and has led to the identification of several novel therapeutic agents.

The synthesis of 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the pyrrolidinyl core. These advances have not only improved yield but also enhanced the purity of the final product, making it suitable for further biological evaluation.

In addition to its potential therapeutic applications, 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid may also find utility in chemical biology research. Its unique structure allows it to serve as a tool compound for studying enzyme mechanisms and protein-ligand interactions. By using this compound as an inhibitor or modulator, researchers can gain insights into critical biological processes and develop new strategies for treating disease.

The future prospects for 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid are promising, with ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from bench to bedside. As our understanding of molecular interactions continues to grow, compounds like 2-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid will undoubtedly play a crucial role in shaping the future of medicine.